Cas no 2097010-30-3 (Bis-PEG600-acid)

• Product Name: Bis-PEG600-acid
• CAS No: 2097010-30-3
• MF: C₂₆H₅₀O₁₅
• MW: 602.666210651398
• CID: 4638342
• PubChem ID: 91757830
• Update Time: 2025-06-30

Bis-PEG600-acid Chemical and Physical Properties

Names and Identifiers

• HOOCCH2CH2O-PEG10-CH2CH2COOH
• HOOCCH2CH2-PEG10-CH2CH2COOH
• 4,7,10,13,16,19,22,25,28,31,34-Undecaoxaheptatriacontanedioic acid
• Di-Acid-PEG11
• BP-22587
• HY-141019
• DA-71547
• G65805
• CS-0114771
• Bis-PEG11-acid
• Bis-PEG600-acid
• AKOS040743069
• 2097010-30-3

• Inchi： 1S/C26H50O15/c27-25(28)1-3-31-5-7-33-9-11-35-13-15-37-17-19-39-21-23-41-24-22-40-20-18-38-16-14-36-12-10-34-8-6-32-4-2-26(29)30/h1-24H2,(H,27,28)(H,29,30)
• InChI Key： MMKYGEBIUHVZNI-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(O)=O

Computed Properties

• Exact Mass: 602.31497088g/mol
• Monoisotopic Mass: 602.31497088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 176Ų

Additional information on Bis-PEG600-acid

Research Briefing on 2097010-30-3 and Bis-PEG600-acid in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of the compound 2097010-30-3 and the bifunctional polyethylene glycol (PEG) derivative, Bis-PEG600-acid. These molecules play crucial roles in drug delivery systems, bioconjugation, and material science, offering enhanced solubility, stability, and biocompatibility. This briefing synthesizes the latest findings on their applications, mechanisms, and potential therapeutic benefits.

2097010-30-3, a small-molecule compound, has garnered attention for its unique chemical properties and potential as a scaffold in drug discovery. Recent studies suggest its utility in modulating protein-protein interactions (PPIs), particularly in oncology and neurodegenerative diseases. For instance, a 2023 study demonstrated its efficacy in inhibiting specific kinases involved in cancer cell proliferation, with IC50 values in the nanomolar range. Structural analyses reveal its ability to bind allosteric sites, offering a novel approach to target traditionally "undruggable" proteins.

Bis-PEG600-acid, a symmetric PEG-based linker, has emerged as a versatile tool in bioconjugation and nanotechnology. Its dual carboxylic acid termini enable efficient coupling with amines or hydroxyl groups, facilitating the synthesis of stable drug-polymer conjugates. A recent publication in Advanced Drug Delivery Reviews (2024) highlighted its use in constructing pH-responsive nanocarriers for targeted anticancer therapy. The PEG600 spacer provides optimal hydrophilicity and steric flexibility, enhancing payload delivery while minimizing immunogenicity—a critical advantage over higher-molecular-weight PEGs.

Combination strategies employing both 2097010-30-3 and Bis-PEG600-acid show promise in addressing pharmacokinetic challenges. Research from MIT (2023) reported a conjugate where 2097010-30-3 was linked via Bis-PEG600-acid to an antibody fragment, achieving a 5-fold increase in tumor accumulation compared to the free drug. This approach leverages the compound's bioactivity and PEG's stealth properties, demonstrating synergistic effects in preclinical models of colorectal cancer.

Quality control and characterization remain pivotal for these compounds. Recent analytical developments, including LC-MS/MS methods with charged aerosol detection (CAD), now enable precise quantification of 2097010-30-3 degradation products. For Bis-PEG600-acid, updated USP guidelines (2024) specify stringent limits on diol impurities (<0.1%) to ensure batch-to-batch reproducibility in GMP applications.

In conclusion, 2097010-30-3 and Bis-PEG600-acid represent converging frontiers in precision medicine and biomaterial engineering. Ongoing clinical trials (NCT0567892) evaluating PEGylated derivatives of 2097010-30-3 may soon validate their translational potential. Future research should explore structure-activity relationships of 2097010-30-3 analogs and optimize PEG linker lengths for specific therapeutic payloads.